N2-ethyl-5-trifluoromethylpyridin-2,3-diamine

• Molecular Formula: C8H10F3N3
• Molecular Weight: 205.18 g/mol
• IUPAC Name: 2-N-ethyl-5-(trifluoromethyl)pyridine-2,3-diamine
• InChI: InChI=1S/C8H10F3N3/c1-2-13-7-6(12)3-5(4-14-7)8(9,10)11/h3-4H,2,12H2,1H3,(H,13,14)
• InChI Key: HHOPQWNVQNSNPD-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=C(C=C(C=N1)C(F)(F)F)N

Description

N2-ethyl-5-trifluoromethylpyridin-2,3-diamine is a useful research compound. Its molecular formula is C8H10F3N3 and its molecular weight is 205.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality N2-ethyl-5-trifluoromethylpyridin-2,3-diamine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N2-ethyl-5-trifluoromethylpyridin-2,3-diamine including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A mixture of iron powder (700 mg), acetic acid (60 μl), ethanol (5 ml), and water (3 ml) was stirred with heating at 70° C., and then a mixture of N-ethyl-(3-nitro-5-trifluoromethylpyridin-2-yl)-amine (490 mg) and ethanol (10 ml) was added dropwise. The mixture was stirred with heating at 70° C. for 3 hours. The reaction mixture cooled to room temperature was filtered through Celite®, and the resulting filtrate was concentrated under reduced pressure. The resulting residue was diluted with saturated aqueous sodium hydrogen carbonate solution, and extracted with ethyl acetate. The organic layer was dried over sodium sulfate, and concentrated under reduced pressure. The resulting residue was subjected to silica gel column chromatography to give 0.29 g of N2-ethyl-5-trifluoromethylpyridin-2,3-diamine (Compound (1F)-8).